Cas no 1804495-13-3 (3-Chloro-5-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine
• CAS No: 1804495-13-3
• MF: C₇H₂ClF₅N₂O₂
• MW: 276.547997951508
• CID: 4873266
• Update Time: 2025-05-21

3-Chloro-5-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2ClF5N2O2/c8-3-1-2(5(9)10)4(7(11,12)13)14-6(3)15(16)17/h1,5H
• InChI Key： KGFQYMYBVZBKSD-UHFFFAOYSA-N
• SMILES： ClC1=C([N+](=O)[O-])N=C(C(F)(F)F)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 3.2
• Topological Polar Surface Area: 58.7

Additional information on 3-Chloro-5-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine

3-Chloro-5-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-Chloro-5-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine, with CAS No. 1804495-13-3, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, difluoromethyl, nitro, and trifluoromethyl groups. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound for various applications.

The synthesis of this compound involves a series of carefully designed reactions, often starting from pyridine derivatives and incorporating the desired substituents through electrophilic substitution or other advanced techniques. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve selectivity.

One of the most notable features of this compound is its nitro group, which plays a critical role in its reactivity and functionality. The nitro group is known for its strong electron-withdrawing effect, which can significantly influence the electronic properties of the pyridine ring. This makes the compound highly reactive in certain chemical transformations, such as nucleophilic aromatic substitution or reductions. Recent advancements in catalytic systems have enabled more efficient transformations involving this group.

The presence of both difluoromethyl and trifluoromethyl groups further enhances the compound's versatility. These fluorinated substituents contribute to the molecule's stability and lipophilicity, making it suitable for applications in drug design and agrochemicals. For example, fluorinated pyridines are increasingly being explored as potential leads for developing new pharmaceutical agents due to their improved bioavailability and metabolic stability.

In terms of applications, this compound has shown promise in several areas. In agriculture, it has been investigated as a potential herbicide or fungicide due to its ability to inhibit key enzymes involved in plant metabolism. In the pharmaceutical industry, it serves as an intermediate in the synthesis of complex molecules with therapeutic potential. Additionally, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent research has also focused on understanding the environmental impact of this compound. Studies have shown that while it exhibits high stability under standard conditions, its degradation pathways under specific environmental conditions need further investigation to ensure minimal ecological impact.

In conclusion, 3-Chloro-5-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in chemistry and related fields.